Synthesis and characterization of 4-arm star-shaped amphiphilic block copolymers consisting of poly(ethylene oxide) and poly(ε-caprolactone)
RSC Advances Pub Date: 2018-08-10 DOI: 10.1039/C8RA05000G
Abstract
Star-shaped polymers exhibit lower hydrodynamic volume, glass transition temperature, critical micelles concentration (CMC), and higher viscosity and drug-loading capacity compared to their linear counterparts. In the present study, amphiphilic biodegradable 4-arm star-shaped block copolymers, based on poly(ethylene oxide) (PEO) as a hydrophilic part and poly(ε-caprolactone) (PCL) as a hydrophobic segment, are synthesized by ring-opening polymerization of ε-caprolactone employing pentaerythritol as an initiator and stannous octoate as a catalyst, followed by the coupling reaction with carboxyl-functionalized monomethoxy poly(ethylene oxide) (MeO-PEO-COOH). The structures of intermediates were deduced through 1H-NMR and FT-IR spectroscopy. Average chemical composition of the star block copolymer is determined by proton NMR. Information related to molar mass distribution of targeted products and their precursors is obtained by size exclusion chromatography (SEC). However, due to its inherent poor resolution SEC could not reveal whether all the parent homopolymers are coupled to each other or remained unattached to the other segment. In order to comprehensively characterize the synthesized star-block copolymers, liquid chromatography at critical conditions of both blocks is employed. The study allowed for separation of homopolymer precursors from targeted star-block copolymers. The study exposed heterogeneity of star block copolymers that was not possible by conventional techniques.
Recommended Literature
- [1] Development of a microfabricated cytometry platform for characterization and sorting of individual leukocytes
- [2] Structure and water exchange of the hydrated thiosulfate ion in aqueous solution using QMCF MD simulation and large angle X-ray scattering†
- [3] Label-free, resettable, and multi-readout logic gates based on chemically induced fluorescence switching of gold nanoclusters†
- [4] Improvement in the catalytic activity of cytochrome c by immobilisation on a novel mesoporous silica sheet†
- [5] A study of hydrogel composites containing pH-responsive doubly crosslinked microgels†
- [6] Nanoengineering of the Cu2ZnSnS4–TiO2 interface via atomic layer deposition of Al2O3 for high sensitivity photodetectors and solid state solar cells†
- [7] Facile construction of reduced graphene oxide–carbon dot complex embedded molecularly imprinted polymers for dual-amplification and selective electrochemical sensing of rutoside†
- [8] Contents list
- [9] A convenient synthesis of functionalized tetraphenylchlorins
- [10] A fiber asymmetric supercapacitor based on FeOOH/PPy on carbon fibers as an anode electrode with high volumetric energy density for wearable applications†
